Cas no 392296-24-1 (N-5-({(3,5-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide)

• Product Name: N-5-({(3,5-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide
• CAS No: 392296-24-1
• MF: C₁₉H₁₈N₄O₂S₂
• MW: 398.501821041107
• CID: 6093072
• PubChem ID: 4258484
• Update Time: 2025-07-01

N-5-({(3,5-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-5-({(3,5-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide
• N-(5-((2-((3,5-dimethylphenyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide
• Benzamide, N-[5-[[2-[(3,5-dimethylphenyl)amino]-2-oxoethyl]thio]-1,3,4-thiadiazol-2-yl]-
• Oprea1_394811
• N-[5-({[(3,5-dimethylphenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]benzamide
• F0417-0685
• 392296-24-1
• N-[5-[2-(3,5-dimethylanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]benzamide
• AKOS024576945

• Inchi： 1S/C19H18N4O2S2/c1-12-8-13(2)10-15(9-12)20-16(24)11-26-19-23-22-18(27-19)21-17(25)14-6-4-3-5-7-14/h3-10H,11H2,1-2H3,(H,20,24)(H,21,22,25)
• InChI Key： XDSQFQGRTPKDRQ-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(SCC(NC2=CC(C)=CC(C)=C2)=O)S1)(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 398.08711818g/mol
• Monoisotopic Mass: 398.08711818g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 138Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• pka: 7.59±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-5-({(3,5-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide

N-5-({(3,5-Dimethylphenyl)Carbamoylmethyl}Sulfanyl)-1,3,4-Thiadiazol-2-Ylbenzamide: A Comprehensive Overview

The compound with CAS No 392296-24-1, known as N-5-({(3,5-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide, is a highly specialized organic compound with a complex structure and diverse applications. This compound belongs to the class of benzamides and features a thiadiazole ring system, which is known for its unique chemical properties and reactivity. The presence of the thiadiazole group in its structure contributes significantly to its stability and functionality in various chemical reactions.

Recent studies have highlighted the potential of N-5-({(3,5-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide in the field of pharmaceutical chemistry. Researchers have explored its role as a precursor in the synthesis of bioactive molecules. For instance, its ability to act as a versatile building block in the construction of heterocyclic compounds has been extensively documented. This compound's sulfanyl group plays a crucial role in mediating its reactivity in such reactions.

The synthesis of N-5-{(3,5-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide involves a multi-step process that typically includes nucleophilic substitution and condensation reactions. The starting materials for this synthesis often include benzamides and thiadiazole derivatives. The reaction conditions are carefully optimized to ensure high yields and purity of the final product. Recent advancements in catalytic methods have further enhanced the efficiency of this synthesis process.

In terms of applications, this compound has shown promise in the development of advanced materials. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. For example, studies have demonstrated that derivatives of this compound can exhibit favorable charge transport characteristics when incorporated into polymer blends. This makes it a potential candidate for applications in flexible electronics and organic light-emitting diodes (OLEDs).

Moreover, N-{(3,5-dimethylphenyl)carbamoylmethyl}sulfanyl}-substituted thiadiazoles have been investigated for their potential in catalysis. The sulfur atom in the sulfanyl group facilitates coordination with metal catalysts, enabling efficient catalytic cycles in various industrial processes. Recent research has focused on its application as a ligand in transition metal-catalyzed cross-coupling reactions.

The structural complexity of this compound also lends itself to applications in agrochemicals. Its ability to interact with biological systems through multiple functional groups makes it a potential candidate for herbicide or fungicide development. However, further studies are required to fully understand its bioavailability and toxicity profiles.

From an environmental standpoint, the degradation pathways of N-{(3,5-dimethylphenyl)carbamoylmethyl}sulfanyl}-thiadiazole derivatives have been studied to assess their environmental impact. Research indicates that these compounds can undergo microbial degradation under aerobic conditions, though the rate of degradation may vary depending on environmental factors such as pH and temperature.

In conclusion, N-{(3,5-dimethylphenyl)carbamoylmethyl}sulfanyl}-1H-thiadiazole derivatives represent a class of compounds with significant potential across multiple industries. Their unique chemical properties and functional groups make them valuable tools in organic synthesis and material science. As research continues to uncover new applications and optimize their synthesis pathways, these compounds are likely to play an increasingly important role in both academic and industrial settings.